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Compound Name: C13H14BrN3O4

Cat. No.: B12631142 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

DNA intercalation is a critical mechanism of action for numerous therapeutic agents, particularly

in the field of oncology.[1][2][3][4] Intercalators are typically small, planar, aromatic molecules

that insert themselves between the base pairs of the DNA double helix.[5][6][7] This interaction

can lead to significant conformational changes in the DNA structure, subsequently interfering

with essential cellular processes like DNA replication and transcription, ultimately triggering cell

cycle arrest and apoptosis.[8][9] The evaluation of a compound's ability to intercalate with DNA

is, therefore, a fundamental step in the discovery and development of new therapeutic entities.

This document provides a detailed protocol for assessing the DNA intercalation potential of the

novel small molecule C13H14BrN3O4. The described methodologies include fluorescence

spectroscopy-based displacement assays, UV-Visible spectroscopic titration, and viscometry to

provide a comprehensive characterization of the compound's DNA binding mode.

Experimental Principles and Workflows
The investigation of C13H14BrN3O4's interaction with DNA will follow a multi-faceted approach

to robustly determine its binding mode. The overall experimental workflow is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Molecular Docking of Intercalators and Groove-Binders to Nucleic Acids Using Autodock
and Surflex - PMC [pmc.ncbi.nlm.nih.gov]

2. Docking studies on DNA intercalators - PubMed [pubmed.ncbi.nlm.nih.gov]

3. pubs.acs.org [pubs.acs.org]

4. oncotarget.com [oncotarget.com]

5. deepblue.lib.umich.edu [deepblue.lib.umich.edu]

6. academic.oup.com [academic.oup.com]

7. Targeting DNA termini with a small-molecule natural product analogue: a DNA end-binder
(DEB) to augment DNA double-strand breaks - PMC [pmc.ncbi.nlm.nih.gov]

8. mdpi.com [mdpi.com]

9. academic.oup.com [academic.oup.com]

To cite this document: BenchChem. [Application Note & Protocol: C13H14BrN3O4 DNA
Intercalation Assay]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12631142#c13h14brn3o4-dna-intercalation-assay-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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